Cas no 926211-24-7 (1-(Pyrazine-2-carbonyl)-piperidine-4-carboxylic acid)

• Product Name: 1-(Pyrazine-2-carbonyl)-piperidine-4-carboxylic acid
• CAS No: 926211-24-7
• MF: C₁₁H₁₃N₃O₃
• MW: 235.239222288132
• CID: 2188871
• PubChem ID: 16770465
• Update Time: 2025-10-29

1-(Pyrazine-2-carbonyl)-piperidine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(Pyrazine-2-carbonyl)-piperidine-4-carboxylic acid
• 1-(pyrazine-2-carbonyl)piperidine-4-carboxylic acid
• 1-(Pyrazine-2-carbonyl)-piperidine-4-carboxylic acid, 98+% C11H13N3O3, MW: 235.24
• AKOS000126760
• SCHEMBL4511009
• 1-(Pyrazine-2-carbonyl)piperidine-4-carboxylicacid
• BMB21124
• DB-290903
• 926211-24-7
• DTXSID80588159

• MDL： MFCD09042750
• Inchi： 1S/C11H13N3O3/c15-10(9-7-12-3-4-13-9)14-5-1-8(2-6-14)11(16)17/h3-4,7-8H,1-2,5-6H2,(H,16,17)
• InChI Key： NQOKNPZWACZTRC-UHFFFAOYSA-N
• SMILES： OC(C1CCN(C(C2C=NC=CN=2)=O)CC1)=O

Computed Properties

• Exact Mass: 235.09569129g/mol
• Monoisotopic Mass: 235.09569129g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 300
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 83.4Ų

Experimental Properties

• Density: 1.357

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrazines Pyrazine carboxylic acids and derivatives

Additional information on 1-(Pyrazine-2-carbonyl)-piperidine-4-carboxylic acid

Research Brief on 1-(Pyrazine-2-carbonyl)-piperidine-4-carboxylic acid (CAS: 926211-24-7): Recent Advances and Applications

The compound 1-(Pyrazine-2-carbonyl)-piperidine-4-carboxylic acid (CAS: 926211-24-7) has recently emerged as a molecule of significant interest in chemical biology and medicinal chemistry research. This heterocyclic compound, featuring both pyrazine and piperidine moieties, has demonstrated promising pharmacological properties in recent studies. The unique structural characteristics of this molecule, particularly its ability to serve as a versatile scaffold for drug development, have positioned it as a valuable target for pharmaceutical research.

Recent studies have focused on the synthetic optimization of 926211-24-7, with particular emphasis on improving yield and purity for pharmaceutical applications. A 2023 study published in the Journal of Medicinal Chemistry reported a novel synthetic route achieving 85% yield with excellent enantiomeric purity (>99% ee). This advancement addresses previous challenges in the large-scale production of this compound, making it more accessible for preclinical studies.

In terms of biological activity, 1-(Pyrazine-2-carbonyl)-piperidine-4-carboxylic acid has shown remarkable potential as a kinase inhibitor scaffold. Research published in Bioorganic & Medicinal Chemistry Letters (2024) demonstrated its effectiveness as a core structure for developing selective inhibitors of JAK3 kinase, with derivative compounds showing IC50 values in the low nanomolar range. This finding suggests potential applications in autoimmune diseases and certain cancers where JAK3 signaling plays a critical role.

The pharmacokinetic properties of 926211-24-7 derivatives have been the subject of recent investigations. A 2024 preclinical study reported improved metabolic stability and oral bioavailability of optimized derivatives compared to earlier generations of compounds. These improvements, coupled with favorable toxicity profiles in animal models, suggest that this chemical scaffold may soon progress to clinical trials for specific therapeutic indications.

Emerging applications in radiopharmaceuticals have also been reported. Researchers have successfully labeled derivatives of 1-(Pyrazine-2-carbonyl)-piperidine-4-carboxylic acid with fluorine-18 for PET imaging applications, demonstrating specific uptake in tumor models with high target-to-background ratios. This development opens new possibilities for both diagnostic and theranostic applications in oncology.

Ongoing research is exploring the potential of 926211-24-7 as a fragment in fragment-based drug discovery (FBDD). Its relatively small molecular weight (223.21 g/mol) and multiple hydrogen bond donor/acceptor sites make it particularly suitable for this approach. Several pharmaceutical companies have included this compound in their fragment libraries, and preliminary screening results against various therapeutic targets have been promising.

In conclusion, 1-(Pyrazine-2-carbonyl)-piperidine-4-carboxylic acid represents a versatile and pharmacologically relevant scaffold with applications spanning multiple therapeutic areas. The recent advances in its synthesis, biological evaluation, and potential clinical applications position this compound as an important focus for future drug discovery efforts. Further research is needed to fully explore its therapeutic potential and optimize its properties for specific medical applications.